Cas no 927800-38-2 (4-Bromo-8-fluoroquinoline)

4-Bromo-8-fluoroquinoline is a halogenated quinoline derivative that serves as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both bromo and fluoro substituents enhances its reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to construct complex heterocyclic frameworks. Its electron-withdrawing properties also facilitate further functionalization, enabling precise modifications for drug discovery applications. The compound's stability and well-defined reactivity profile make it a preferred choice for developing biologically active molecules, particularly in antimicrobial and anticancer research. High purity grades ensure consistent performance in synthetic workflows.

4-Bromo-8-fluoroquinoline structure

Product Name:4-Bromo-8-fluoroquinoline

CAS No:927800-38-2

MF:C₉H₅BrFN

MW:226.04510474205

MDL:MFCD07700231

CID:69534

PubChem ID:329773566

Update Time:2025-06-10

4-Bromo-8-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-8-fluoroquinoline
- 6-METHOXY-4-(PIPERAZIN-1-YL)QUINOLINE HYDROCHLORIDE
- 4-Bromo-8-fluoro-quinoline
- QC-7982
- 4-Bromo-8-fluoroquinoline (ACI)
- CS-0113038
- SCHEMBL3712379
- DS-13337
- DB-079396
- F19999
- AKOS002681324
- MFCD07700231
- AB42123
- SY101761
- 927800-38-2
- DTXSID00589204
- 4-Bromo-8-fluoroquinoline, AldrichCPR
- MDL： MFCD07700231
- Inchi： 1S/C9H5BrFN/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-5H
- InChI Key： XWZPEOLKMRCJFO-UHFFFAOYSA-N
- SMILES： FC1C2C(=C(C=CN=2)Br)C=CC=1

Computed Properties

Exact Mass: 224.95900
Monoisotopic Mass: 224.95894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.647
Boiling Point: 299.7°C at 760 mmHg
Flash Point: 135.1°C
Refractive Index: 1.647
PSA: 12.89000
LogP: 3.13640

4-Bromo-8-fluoroquinoline Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H318
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-41
Safety Instruction： 26-39
Hazardous Material Identification：
Storage Condition：Inert atmosphere,2-8°C

4-Bromo-8-fluoroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC407011-1g	4-Bromo-8-fluoroquinoline	927800-38-2	98%	1g	£34.00	2025-02-21
Apollo Scientific	PC407011-5g	4-Bromo-8-fluoroquinoline	927800-38-2	98%	5g	£161.00	2025-02-21
Chemenu	CM246113-1g	4-Bromo-8-fluoroquinoline	927800-38-2	95%	1g	$122	2021-08-04
Chemenu	CM246113-5g	4-Bromo-8-fluoroquinoline	927800-38-2	95%	5g	$337	2021-08-04
Chemenu	CM246113-10g	4-Bromo-8-fluoroquinoline	927800-38-2	95%	10g	$514	2021-08-04
Chemenu	CM246113-25g	4-Bromo-8-fluoroquinoline	927800-38-2	95%	25g	$879	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B899419-250mg	4-Bromo-8-fluoroquinoline	927800-38-2	≥95%	250mg	￥401.40	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B899419-1g	4-Bromo-8-fluoroquinoline	927800-38-2	≥95%	1g	￥1,004.40	2022-09-02
TRC	B693413-100mg	4-Bromo-8-fluoroquinoline	927800-38-2		100mg	$ 75.00	2023-04-18
TRC	B693413-250mg	4-Bromo-8-fluoroquinoline	927800-38-2		250mg	$ 138.00	2023-04-18

4-Bromo-8-fluoroquinoline Production Method

Production Method 1

63010-71-9

927800-38-2

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ; rt; 1 h, rt
1.2 Solvents: Water ; rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; pH 8, rt

Reference

: Preparation of pyranopyrazole and pyrazolopyridine immunomodulators for treatment of autoimmune diseases

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